Cas no 1519648-46-4 (1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine)

1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine structure

1519648-46-4 structure

Product Name:1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine

CAS No:1519648-46-4

Molecular Formula:C₇H₁₁F₂N₃

Molecular Weight:175.179147958755

CID:6397594

PubChem ID:80605366

1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine Properties

Names and Identifiers

- 1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine
- 1519648-46-4
- AKOS019171845
- EN300-1936123
- InChIKey： BWJRHKAMHDQUCD-UHFFFAOYSA-N
- Inchi： 1S/C7H11F2N3/c1-4-5(3-11-12(4)2)6(10)7(8)9/h3,6-7H,10H2,1-2H3
- SMILES： FC(C(C1C=NN(C)C=1C)N)F

Computed Properties

Exact Mass: 175.09210369g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 175.09210369g/mol
Heavy Atom Count: 12
Complexity: 154
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 43.8Å²

1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1936123-0.05g	1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine	1519648-46-4		0.05g	$1068.0	2023-09-17

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